Cas no 115115-49-6 (Androstan-17-one,16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI))

• Product Name: Androstan-17-one,16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI)
• CAS No: 115115-49-6
• MF: C₁₉H₂₉BrO₂
• MW: 369.336365461349
• CID: 132525
• PubChem ID: 16219061
• Update Time: 2025-06-03

Androstan-17-one,16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Androstan-17-one,16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI)
• 16BETA-BROMOANDROSTERONE
• 5Α-ANDROSTAN-16Β-BROMO-3Α-OL-17-ONE
• Androsterone,16b-bromo- (6CI)
• 16b-Bromoandrosterone
• 16β-Bromoandrosterone
• 5ALPHA-ANDROSTAN-16BETA-BROMO-3ALPHA-OL-17-ONE
• N-(4-[1,3]Dioxolan-2-yl-pyridin-3-yl)-2,2-dimethylpropionamide
• PD003294
• 115115-49-6
• SCHEMBL6883678
• DTXSID70585096
• NCGC00485518-01
• BRD-K98404142-001-01-9
• (3alpha,5alpha,16beta)-16-Bromo-3-hydroxyandrostan-17-one
• (3R,5S,8R,9S,10S,13S,14S,16S)-16-bromo-3-hydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-17-one

• Inchi： 1S/C19H29BrO2/c1-18-7-5-12(21)9-11(18)3-4-13-14(18)6-8-19(2)15(13)10-16(20)17(19)22/h11-16,21H,3-10H2,1-2H3/t11-,12+,13+,14-,15-,16-,18-,19-/m0/s1
• InChI Key： CWVMWSZEMZOUPC-RWUIUEHLSA-N
• SMILES： Br[C@@H]1C([C@@]2(C)CC[C@H]3[C@@H](CC[C@H]4C[C@@H](CC[C@]34C)O)[C@@H]2C1)=O

Computed Properties

• Exact Mass: 368.13517
• Monoisotopic Mass: 368.13509g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 0
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Androstan-17-one,16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI) Security Information

• WGK Germany：3
• Hazard Category Code： R11:Very flammable. R14: react violently in water. R34:Can cause burns.

Additional information on Androstan-17-one,16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI)

Androstan-17-one, 16-bromo-3-hydroxy-, (3a,5a,16b)- (9CI): A Comprehensive Overview

Androstan-17-one, 16-bromo-3-hydroxy-, (3a,5a,16b)- is a steroidal compound with the CAS Registry Number 115115-49-6. This compound belongs to the class of steroids, which are a group of organic molecules characterized by their four-fused ring structure. The 9CI name indicates that this compound has been assigned a name by the International Union of Pure and Applied Chemistry (IUPAC) nomenclature system for steroids.

The structure of Androstan-17-one, 16-bromo-3-hydroxy-, (3a,5a,16b)- includes a branched chain at the 17-position of the steroid backbone, with a hydroxyl group at the 3-position and a bromine atom at the 16-position. The stereochemistry is specified as (3a,5a,16b), which refers to the spatial arrangement of these substituents on the steroid framework. This specific configuration is critical for understanding the compound's biological activity and potential applications.

Recent studies have highlighted the importance of Androstan-17-one derivatives in various biological systems. For instance, researchers have explored their role in hormone synthesis and metabolism. The presence of a hydroxyl group at the 3-position suggests potential involvement in enzymatic reactions that regulate steroid hormone levels in the body. Additionally, the bromine substitution at the 16-position may influence the compound's pharmacokinetic properties, such as absorption and bioavailability.

One area of active research is the investigation of Androstan-17-one analogs as potential therapeutic agents. Scientists have reported that certain derivatives exhibit anti-inflammatory and anti-proliferative effects in vitro. These findings suggest that Androstan-17-one-based compounds could be developed into drugs for treating conditions such as cancer or chronic inflammatory diseases. However, further studies are needed to validate these findings and assess their translational potential.

The synthesis of Androstan-17-one, 16-bromo-3-hydroxy-, (3a,5a,16b)- involves multi-step organic reactions. Researchers have employed various strategies to construct the steroid skeleton and introduce the required substituents. For example, one approach involves using enzymatic oxidation to install hydroxyl groups at specific positions on the steroid backbone. The introduction of bromine at position 16 typically requires selective halogenation techniques to ensure high stereochemical control.

From an analytical standpoint, modern techniques such as NMR spectroscopy and mass spectrometry are widely used to confirm the structure and purity of this compound. These methods provide detailed insights into the molecular architecture and help ensure that synthetic procedures yield high-quality material for subsequent studies.

In conclusion, Androstan-17-one, 16-bromo-3-hydroxy-, (3a,5a,16b)- (CAS No: 115115-49-6) is a steroidal compound with unique structural features that make it an interesting target for scientific research. Its potential applications in drug discovery and its role in biological systems underscore its importance in contemporary chemical biology.